Cas no 22605-92-1 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?))

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?)
• CAS No: 22605-92-1
• MF: C₆H₅NiO₇
• MW: 247.793103933334
• CID: 288730
• PubChem ID: 14345053
• Update Time: 2025-06-09

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?)
• Citric acid, nickel salt
• nickel(2+) 2-hydroxypropane-1,2,3-tricarboxylate (3:2)
• AKOS025295526
• 22605-92-1
• SCHEMBL197268
• 2-hydroxypropane-1,2,3-tricarboxylate;nickel(3+)

• Inchi： 1S/C6H8O7.Ni/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key： QTZURURAKNSDHT-UHFFFAOYSA-K
• SMILES： [Ni+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 246.93875
• Monoisotopic Mass: 551.813099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 281

Experimental Properties

• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 140.62
• LogP: -2.95960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?)

Introduction to 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) and Its Applications in Modern Chemical Research

The compound with the CAS number 22605-92-1, specifically 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?), represents a fascinating intersection of organic chemistry and inorganic coordination chemistry. This nickel salt derivative of a tricarboxylic acid has garnered significant attention in recent years due to its unique structural properties and versatile applications in catalysis, material science, and biomedicine. The compound's ability to act as a chelating agent and its stability under various chemical conditions make it a valuable asset in synthetic chemistry and industrial processes.

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, also known as dihydroxyisocaproic acid or dihydroxyvaleric acid, is a hydroxylated derivative of succinic acid. Its nickel salt formation enhances its solubility in polar solvents and imparts additional reactivity through the coordination of the nickel(II) ion. The stoichiometry "(1:?)", typically denoted as Ni(OH)(C₆H₅O₄)₂ or similar variations depending on the exact formulation, indicates a complex coordination environment where the nickel ion is likely bound to both carboxylate and hydroxyl groups of the ligand.

In recent years, researchers have been exploring the catalytic potential of this compound in various organic transformations. The nickel center in 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) can facilitate cross-coupling reactions, hydrogenation processes, and oxidation reactions with high selectivity. For instance, studies have demonstrated its efficacy in the Suzuki-Miyaura coupling reaction, where it serves as an effective catalyst for the formation of biaryl compounds. This reaction is particularly relevant in pharmaceutical synthesis, where biaryl structures are common motifs in drug molecules.

The compound's role in material science is equally noteworthy. Its ability to form stable complexes with transition metals makes it an excellent precursor for designing metal-organic frameworks (MOFs) and coordination polymers. These materials have applications ranging from gas storage and separation to catalysis and luminescence. Recent advancements in MOF design have leveraged the unique coordination properties of Ni(OH)(C₆H₅O₄)₂ to create highly porous structures with tailored functionalities. Such materials are being investigated for their potential use in carbon capture technologies and as sensors for environmental pollutants.

Biomedical applications of 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) are also emerging as a promising area of research. The compound's chelating properties allow it to bind metal ions that are crucial for biological processes but can also be toxic at elevated concentrations. For example, studies have explored its potential use in developing therapeutic agents for metal poisoning cases where excessive levels of copper or iron need to be chelated from the body. Additionally, the nickel complexes derived from this compound have shown promise as anticancer agents due to their ability to induce apoptosis in cancer cells by disrupting essential cellular pathways.

The synthesis of 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) involves careful control of reaction conditions to ensure high yield and purity. Typically, the process starts with the hydroxylation of succinic acid derivatives followed by reaction with a nickel salt source such as nickel acetate or nickel chloride. The coordination chemistry governing the formation of the nickel complex must be carefully managed to avoid side reactions that could lead to impurities or lower yields.

Recent computational studies have provided insights into the structural dynamics of Ni(OH)(C₆H₅O₄)₂ using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction (XRD). These studies have revealed that the nickel ion adopts a distorted octahedral geometry due to interactions with both carboxylate and hydroxyl ligands. Understanding these structural details is crucial for optimizing its applications in catalysis and material science.

The environmental impact of using 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, nickel salt (1:?) also deserves consideration. While nickel complexes offer numerous benefits in industrial applications, their environmental fate must be carefully evaluated. Research has focused on developing green synthetic routes that minimize waste generation and reduce reliance on toxic reagents. Additionally, efforts are underway to design catalysts that can be easily recovered and reused without significant loss of activity.

In conclusion,1,2,3-Propanetricarboxylicacid, when formulated as its nickel salt,(1:?), represents a multifaceted compound with broad applications across chemical research fields. Its role as a catalyst，material precursor，and potential therapeutic agent underscores its importance in both academic research and industrial development。 As our understanding of its properties continues to grow，so too will its utility in addressing some of today's most pressing scientific challenges。